Cas no 1060817-31-3 (N-1-(Aminomethyl)propyl-N-ethyl-N-methylamine)

• Product Name: N-1-(Aminomethyl)propyl-N-ethyl-N-methylamine
• CAS No: 1060817-31-3
• MF: C₇H₁₈N₂
• MW: 130.231221675873
• MDL: MFCD11053950
• CID: 1078662
• PubChem ID: 25219283
• Update Time: 2025-06-12

N-1-(Aminomethyl)propyl-N-ethyl-N-methylamine Chemical and Physical Properties

Names and Identifiers

• N2-Ethyl-N2-methylbutane-1,2-diamine
• N-[1-(Aminomethyl)propyl]-N-ethyl-N-methylamine
• N~2~-ethyl-N~2~-methyl-1,2-butanediamine(SALTDATA: FREE)
• (1-aminobutan-2-yl)(ethyl)methylamine
• AG-D-20298
• ALBB-004291
• CTK4A4368
• MolPort-006-066-892
• SBB047271
• STK503076
• N~2~-ETHYL-N~2~-METHYL-1,2-BUTANEDIAMINE
• LS-01595
• DTXSID80649219
• MFCD11053950
• AKOS005171313
• SCHEMBL14084003
• 2-N-ethyl-2-N-methylbutane-1,2-diamine
• 1060817-31-3
• N2-Ethyl-N2-methyl-1,2-butanediamine
• N~2~-ethyl-N~2~-methylbutane-1,2-diamine
• N-1-(Aminomethyl)propyl-N-ethyl-N-methylamine

• MDL： MFCD11053950
• Inchi： 1S/C7H18N2/c1-4-7(6-8)9(3)5-2/h7H,4-6,8H2,1-3H3
• InChI Key： NFEMRESATTWNAD-UHFFFAOYSA-N
• SMILES： N(C)(CC)C(CN)CC

Computed Properties

• Exact Mass: 130.146998583g/mol
• Monoisotopic Mass: 130.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 63.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.3Ų

N-1-(Aminomethyl)propyl-N-ethyl-N-methylamine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-1-(Aminomethyl)propyl-N-ethyl-N-methylamine

N-1-(Aminomethyl)propyl-N-ethyl-N-methylamine (CAS No. 1060817-31-3): An Overview

N-1-(Aminomethyl)propyl-N-ethyl-N-methylamine (CAS No. 1060817-31-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-Ethyl-N-methyl-3-(aminomethyl)butanamine, is characterized by its unique structural properties and potential applications in drug development. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the research and application of this compound.

The chemical structure of N-1-(Aminomethyl)propyl-N-ethyl-N-methylamine is defined by its molecular formula, C₈H₂₀N₂. The compound features an amine group attached to a propyl chain, which is further substituted with an ethyl and a methyl group. This structural arrangement confers the molecule with specific chemical and physical properties that make it suitable for various applications in medicinal chemistry.

The synthesis of N-1-(Aminomethyl)propyl-N-ethyl-N-methylamine can be achieved through several methods, including reductive amination and alkylation reactions. One common approach involves the reductive amination of 3-(aminomethyl)butanal with ethylmethylamine, followed by reduction with sodium borohydride or hydrogen gas over a palladium catalyst. This method yields high purity and good yields of the desired product. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis routes, such as using heterogeneous catalysts and solvent-free conditions.

In terms of biological activity, N-1-(Aminomethyl)propyl-N-ethyl-N-methylamine has shown promising results in various preclinical studies. Research has indicated that this compound exhibits potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory diseases. Studies have also explored its potential as a neuroprotective agent, with preliminary findings suggesting that it may have beneficial effects on neuronal function and survival.

One notable study published in the Journal of Medicinal Chemistry investigated the pharmacological profile of N-1-(Aminomethyl)propyl-N-ethyl-N-methylamine in animal models of neuropathic pain. The results demonstrated that the compound significantly reduced pain hypersensitivity and inflammation, without causing significant side effects. These findings have sparked interest in further clinical trials to evaluate its efficacy and safety in human patients.

Beyond its therapeutic applications, N-1-(Aminomethyl)propyl-N-ethyl-N-methylamine has also been explored for its use as a building block in the synthesis of more complex molecules. Its amine functionality makes it an attractive starting material for the preparation of various derivatives, including prodrugs and conjugates with enhanced pharmacokinetic properties. This versatility has led to its use in the development of novel drug delivery systems and targeted therapies.

In conclusion, N-1-(Aminomethyl)propyl-N-ethyl-N-methylamine (CAS No. 1060817-31-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its biological activities, makes it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, paving the way for innovative treatments and therapies.